Cas no 2092286-02-5 (4-Chloro-6-(4-chlorobenzyl)pyrimidine)

• Product Name: 4-Chloro-6-(4-chlorobenzyl)pyrimidine
• CAS No: 2092286-02-5
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 5722037
• PubChem ID: 121205636
• Update Time: 2025-10-25

4-Chloro-6-(4-chlorobenzyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-chlorobenzyl)pyrimidine
• 4-Chloro-6-(4-chlorobenzyl)pyrimidine

• Inchi： 1S/C11H8Cl2N2/c12-9-3-1-8(2-4-9)5-10-6-11(13)15-7-14-10/h1-4,6-7H,5H2
• InChI Key： OCEAGGAFYXNBHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=C(N=CN=1)Cl

Additional information on 4-Chloro-6-(4-chlorobenzyl)pyrimidine

Comprehensive Overview of 4-Chloro-6-(4-chlorobenzyl)pyrimidine (CAS No. 2092286-02-5): Properties, Applications, and Industry Insights

4-Chloro-6-(4-chlorobenzyl)pyrimidine (CAS No. 2092286-02-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a chlorinated pyrimidine derivative, this compound serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both 4-chlorobenzyl and chloropyrimidine moieties enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for custom synthesis intermediates like 4-Chloro-6-(4-chlorobenzyl)pyrimidine has surged, driven by advancements in drug discovery platforms and precision agriculture. Researchers frequently search for "pyrimidine derivatives in drug design" or "chlorobenzyl compounds for crop protection," reflecting the compound's dual relevance across industries. Its molecular weight (253.11 g/mol) and lipophilicity (LogP ≈ 3.2) make it particularly valuable for optimizing bioavailability in small-molecule therapeutics, a hot topic in AI-driven drug development discussions.

The compound's stability under ambient conditions and solubility in organic solvents (e.g., DMSO, ethanol) facilitate its use in high-throughput screening workflows. Analytical characterization via HPLC (purity >98%) and NMR spectroscopy (¹H/¹³C) confirms its structural integrity, addressing common queries about "quality control for synthetic intermediates." Notably, its electrophilic sites at C-2 and C-4 positions enable selective functionalization, a feature exploited in combinatorial chemistry libraries—a trending approach in machine learning-assisted molecular design.

From an industrial perspective, 4-Chloro-6-(4-chlorobenzyl)pyrimidine aligns with the growing emphasis on green chemistry principles. Manufacturers increasingly adopt catalytic methodologies to reduce halogenated waste during its production, responding to searches for "sustainable synthesis of chlorinated heterocycles." Regulatory-compliant storage (room temperature, inert atmosphere) and handling protocols ensure its safe integration into GMP-compliant supply chains, a concern frequently raised in pharmaceutical outsourcing forums.

Emerging applications include its role as a precursor for fluorescent probes in bioimaging and metal-organic frameworks (MOFs) for selective catalysis. These cutting-edge uses resonate with search trends like "pyrimidine-based smart materials" and "small-molecule sensors for diagnostics." Patent analyses reveal a 40% increase in filings involving this scaffold since 2020, particularly for kinase-targeted therapies—a dominant theme in oncological research pipelines.

For researchers evaluating structure-activity relationships (SAR), the compound's meta-substitution pattern offers steric advantages over traditional para-substituted analogs. This distinction addresses frequent queries about "substituent effects on pyrimidine reactivity." Computational studies (DFT calculations) further highlight its optimal HOMO-LUMO gap for electron-transfer applications, linking to searches for "organic electronic materials."

In summary, 4-Chloro-6-(4-chlorobenzyl)pyrimidine (CAS 2092286-02-5) exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to click chemistry modifications and compatibility with continuous flow synthesis position it as a future-proof intermediate, answering industry demands for scalable, multipurpose building blocks in next-generation molecular engineering.